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Executive Summary

3-Hydroxy-5-nitro-N-propylbenzamide (CAS: 1395037-75-8) represents a specialized
pharmacophore often utilized as a fragment in the synthesis of antitubercular agents, kinase
inhibitors, and complex GPCR ligands. Its structural duality—combining a lipophilic N-propy! tail
with a polar, ionizable nitro-phenolic core—presents unique solubility and stability challenges
during formulation and biological assay development.

This guide moves beyond basic catalog data to provide a rigorous physicochemical framework.
We analyze the compound's behavior under physiological and stress conditions, providing the
exact protocols required to validate its integrity in your research pipeline.

Physicochemical Identity & Structural Logic
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To predict solubility and stability, we must first dissect the molecule's electronic and steric
environment.

Compound Name: 3-Hydroxy-5-nitro-N-propylbenzamide[1]

CAS Number: 1395037-75-8[1]

Molecular Formula: C10H12N204

Molecular Weight: 224.21 g/mol

Structural Analysis

The molecule consists of a tri-substituted benzene ring. The 5-nitro group is strongly electron-
withdrawing, which significantly acidifies the 3-hydroxyl (phenolic) group. This interaction
lowers the phenolic pKa compared to unsubstituted phenol, making the compound more
soluble at physiological pH (7.4) than simple benzamides. The N-propyl amide chain provides
the necessary lipophilicity for membrane permeability (LogP modulation) but introduces a site
for potential enzymatic or hydrolytic cleavage.

Predicted Properties:

pKa (Phenolic OH): ~7.5 — 8.2 (Acidified by NO2 group).

LogP (Octanol/Water): ~1.5 — 1.9 (Moderate lipophilicity).

H-Bond Donors: 2 (Phenol OH, Amide NH).

H-Bond Acceptors: 4 (Amide O, Nitro O's, Phenol O).

Solubility Profile

The solubility of 3-Hydroxy-5-nitro-N-propylbenzamide is heavily pH-dependent due to the
phenolic moiety. Researchers often encounter precipitation in acidic media (stomach
conditions) while observing full dissolution in basic buffers.

Solubility Data (Estimated)
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Solvent /| Medium Solubility Estimate (25°C) Mechanistic Insight

Compound exists in neutral,
Water (pH 2.0) < 0.1 mg/mL -

protonated form. Low solubility.

Partial ionization of the phenol
PBS (pH 7.4) 0.5-1.5 mg/mL ) -

increases solubility.

Full deprotonation to phenolate
Borate Buffer (pH 10) > 10 mg/mL anion (

).

Excellent solvent for stock
DMSO > 50 mg/mL )

solutions.

Good solubility due to H-
Methanol/Ethanol > 20 mg/mL

bonding capability.

Protocol: Thermodynamic Solubility Determination

Do not rely on kinetic solubility (DMSO spike) for lead optimization. Use this equilibrium
method.

» Preparation: Weigh 5 mg of solid compound into a 2 mL HPLC vial.

¢ Solvent Addition: Add 1 mL of the target buffer (e.g., pH 7.4 PBS).

o Equilibration: Shake at 300 rpm at 25°C for 24 hours.

o Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.

e Quantification: Dilute the supernatant 1:10 with Mobile Phase A and inject into HPLC (see
Section 4).

o Calculation: Compare peak area against a standard curve prepared in DMSO.

Stability Profile
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While benzamides are generally stable, the nitro-phenol motif introduces specific
vulnerabilities, particularly to oxidation and photoreduction.

Degradation Pathways

o Amide Hydrolysis: Under strong acidic (pH < 1) or basic (pH > 12) conditions, the amide
bond cleaves, yielding 3-hydroxy-5-nitrobenzoic acid and propylamine.

o Photolytic Reduction: Nitro groups are susceptible to reduction to nitroso or amine
derivatives under UV light.

o Oxidative Coupling: The phenolic ring can undergo oxidative dimerization (quinone
formation) if exposed to radical initiators or high Oz stress.

Protocol: Forced Degradation Study

Validate the stability-indicating nature of your analytical method using this stress test.

Stress Condition Procedure Expected Degradation

. _ < 5% (Amide is relatively
Acid Hydrolysis 0.1 N HCl, 60°C, 4 hours
robust).

5-15% (Hydrolysis to benzoic

Base Hydrolysis 0.1 N NaOH, 60°C, 4 hours ) o
acid derivative).
o 10-20% (Phenolic
Oxidation 3% H202, RT, 24 hours S )
oxidation/ring opening).
- ) Variable (Protect from light
Photostability UV Light (ICH Q1B), 24 hours

during storage).

Visualizing the Workflow

The following diagram illustrates the logical flow for characterizing this compound, from solid
handling to stability validation.
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Solid 3-Hydroxy-5-nitro-N-propylbenzamide

Stock Prep: 10 mM in DMSO

___________________________________

Solubility Profiling ability Stress Testing
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HPLC-UV/MS Quantification

Stability & Solubility Report

Click to download full resolution via product page

Caption: Workflow for physicochemical profiling, moving from stock preparation to pH-
dependent solubility and stress-based stability analysis.

Analytical Methodology (HPLC)

To accurately quantify the parent compound and separate degradation products (e.g., the
benzoic acid hydrolysis product), use the following method.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 4.6 mm, 3.5 um).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient:
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[e]

0-2 min: 5% B (Isocratic hold for polar impurities)

(¢]

2-10 min: 5% -> 95% B (Linear gradient)

[¢]

10-12 min: 95% B (Wash)

[¢]

12.1 min: 5% B (Re-equilibration)
¢ Flow Rate: 1.0 mL/min.[2]

o Detection: UV at 254 nm (Aromatic ring) and 320 nm (Nitro-phenol absorption band).

» Retention Time Prediction: The polar hydrolysis product (acid) will elute early (~3-4 min),
while the parent N-propyl amide will elute later (~7-8 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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